Cas no 946199-26-4 (2-{2-(2-oxo-2-phenylethyl)sulfanyl-1,3-thiazol-4-yl}-N-(pyridin-4-yl)methylacetamide)

• Product Name: 2-{2-(2-oxo-2-phenylethyl)sulfanyl-1,3-thiazol-4-yl}-N-(pyridin-4-yl)methylacetamide
• CAS No: 946199-26-4
• MF: C₁₉H₁₇N₃O₂S₂
• MW: 383.487181425095
• CID: 6278701
• PubChem ID: 25284460
• Update Time: 2025-10-05

2-{2-(2-oxo-2-phenylethyl)sulfanyl-1,3-thiazol-4-yl}-N-(pyridin-4-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2-(2-oxo-2-phenylethyl)sulfanyl-1,3-thiazol-4-yl}-N-(pyridin-4-yl)methylacetamide
• AKOS024495758
• 946199-26-4
• 2-{2-[(2-oxo-2-phenylethyl)sulfanyl]-1,3-thiazol-4-yl}-N-[(pyridin-4-yl)methyl]acetamide
• 2-(2-((2-oxo-2-phenylethyl)thio)thiazol-4-yl)-N-(pyridin-4-ylmethyl)acetamide
• 2-(2-phenacylsulfanyl-1,3-thiazol-4-yl)-N-(pyridin-4-ylmethyl)acetamide
• F5084-0236

• Inchi： 1S/C19H17N3O2S2/c23-17(15-4-2-1-3-5-15)13-26-19-22-16(12-25-19)10-18(24)21-11-14-6-8-20-9-7-14/h1-9,12H,10-11,13H2,(H,21,24)
• InChI Key： HNQSLOUSFGJYOR-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1)CC(NCC1C=CN=CC=1)=O)SCC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 383.07621914g/mol
• Monoisotopic Mass: 383.07621914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-{2-(2-oxo-2-phenylethyl)sulfanyl-1,3-thiazol-4-yl}-N-(pyridin-4-yl)methylacetamide

Introduction to 2-{2-(2-oxo-2-phenylethyl)sulfanyl-1,3-thiazol-4-yl}-N-(pyridin-4-yl)methylacetamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 946199-26-4, specifically named as 2-{2-(2-oxo-2-phenylethyl)sulfanyl-1,3-thiazol-4-yl}-N-(pyridin-4-yl)methylacetamide, represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its intricate structural framework, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The molecular architecture of this compound incorporates several key pharmacophoric elements, including a thiazole core, a pyridine moiety, and an acetamide functional group, which collectively contribute to its unique chemical and biological properties.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in medicinal chemistry, with thiazole derivatives emerging as particularly promising scaffolds for the development of novel therapeutic agents. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is well-documented for its presence in numerous bioactive natural products and synthetic drugs. Its ability to modulate various biological pathways makes it an attractive target for drug discovery. The specific modification of the thiazole ring in 2-{2-(2-oxo-2-phenylethyl)sulfanyl-1,3-thiazol-4-yl}-N-(pyridin-4-yl)methylacetamide introduces additional layers of complexity and functionality, enhancing its potential as a pharmacological tool.

The presence of the pyridine moiety in this compound further enriches its chemical profile. Pyridine derivatives are widely recognized for their role in medicinal chemistry, often serving as key pharmacophores in drugs targeting neurological disorders, cardiovascular diseases, and infections. The integration of a pyridine ring into the molecular structure of this compound not only enhances its solubility but also provides a site for further chemical modifications, enabling the design of more sophisticated derivatives with tailored biological activities.

The acetamide functional group at the N-position adds another dimension to the compound's potential biological interactions. Acetamides are known to exhibit a wide range of biological effects, including anti-inflammatory, analgesic, and antimicrobial properties. In the context of this compound, the acetamide moiety likely contributes to its binding affinity to biological targets by forming hydrogen bonds and other non-covalent interactions. This feature makes it particularly interesting for designing molecules that can interact selectively with specific proteins or enzymes involved in disease pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into understanding the structural and functional aspects of such complex molecules. By leveraging these tools, scientists can predict the binding modes of 2-{2-(2-oxo-2-phenylethyl)sulfanyl-1,3-thiazol-4-yl}-N-(pyridin-4-yl)methylacetamide to target proteins and assess its potential as a lead compound for drug development. These computational studies have highlighted the compound's ability to interact with various enzymes and receptors, suggesting its utility in addressing multiple therapeutic areas.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments have demonstrated that it exhibits notable activity against certain enzymatic targets relevant to inflammation and infection. The thiazole core appears to be critical for mediating these effects by interacting with specific residues in the active sites of target enzymes. Additionally, the pyridine moiety seems to enhance binding affinity through π-stacking interactions with aromatic residues in protein targets.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves strategic functional group transformations and careful control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct key parts of the molecular framework efficiently. These synthetic methodologies not only showcase the versatility of modern organic chemistry but also provide valuable insights into optimizing pathways for large-scale production.

The potential applications of 2-{2-(2-oxo-2-phenylethyl)sulfanyl-1,3-thiazol-4-yl}-N-(pyridin-4-yl)methylacetamide extend beyond basic research. Given its promising biological activity and well-defined chemical structure, it is being explored as a starting point for developing novel therapeutic agents. Researchers are particularly interested in its potential use as an intermediate in drug discovery programs targeting chronic diseases such as cancer, neurodegenerative disorders, and autoimmune conditions.

The integration of this compound into drug development pipelines requires rigorous evaluation through preclinical studies. These studies aim to assess its safety profile, pharmacokinetic properties, and efficacy in animal models before moving into human clinical trials. The outcomes of these studies will provide critical data on whether this molecule can progress into later stages of drug development or if further modifications are necessary.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that can interact with them more precisely. The case of CAS no 946199-26-4 exemplifies how structural complexity can be leveraged to develop innovative therapeutic strategies. By combining traditional organic synthesis with cutting-edge computational methods and biological assays, researchers are paving the way for next-generation pharmaceuticals that offer improved efficacy and reduced side effects.

In conclusion,2-{2-(2-oxyo 0x phenylethyl)sulfanyl 1 3-thiazol 4 -y}l-N-pyridin 4 -y}lmethylacetamide stands out as a noteworthy molecule with significant potential in chemical biology and drug development。 Its unique structural features， including the thiazole， pyridine，and acetamide moieties， contribute to its multifaceted biological activities。 Ongoing research efforts are aimed at harnessing these properties through both computational modeling and experimental validation， paving the way for novel therapeutic interventions。 As science advances， compounds like this will continue to play pivotal roles in addressing some of humanity's most pressing health challenges。